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Compound of Interest

Compound Name: Adenosine:H20-13C

Cat. No.: B15561454 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the commercial availability, experimental

applications, and relevant biological pathways of isotopically labeled adenosine, with a focus

on Carbon-13 (¹³C) variants. It is designed to serve as a technical resource for professionals in

the fields of biomedical research, drug discovery, and metabolomics.

Clarification on Nomenclature: Adenosine:H₂O-¹³C

Initial searches for "Adenosine:H₂O-¹³C" did not yield a recognized, commercially available

compound under this specific nomenclature. It is likely that this name is a non-standard

representation. The scientific literature and commercial suppliers predominantly refer to

isotopically labeled adenosine by specifying the number and position of the heavy isotopes. For

example, Adenosine-¹³C₁₀ indicates an adenosine molecule where all ten carbon atoms are the

¹³C isotope. This guide will focus on these standard and readily available forms of ¹³C-labeled

adenosine.

Commercial Suppliers and Availability of ¹³C-
Labeled Adenosine
A variety of ¹³C-labeled adenosine compounds are commercially available from several

reputable suppliers. These labeled molecules are crucial for a range of applications, including
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metabolic tracing, quantitative mass spectrometry, and nuclear magnetic resonance (NMR)

studies. The table below summarizes the availability of common ¹³C-labeled adenosine

products from prominent vendors. Pricing is subject to change and may vary based on

institutional contracts and quantity.
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Product Name Supplier
Catalog
Number
(Example)

Purity
Available
Quantities

Adenosine-¹³C₁₀
MedChemExpres

s
HY-130549S >98% 1 mg, 10 mg

Santa Cruz

Biotechnology
sc-220003 Not Specified

Contact for

details

Fisher Scientific NC2872443 98% 10 mg[1]

Cambridge

Isotope

Laboratories

CLM-4672 >98%
Contact for

details

Adenosine

(ribose-¹³C₅)

Cambridge

Isotope

Laboratories

CLM-3678 97-98% 0.1 g[2][3]

MedChemExpres

s
HY-130549S1 >98%

Contact for

details[4]

LGC Standards
TRC-A208502-

10MG
Not Specified 10 mg

Adenosine-

¹³C₁₀,¹⁵N₅ 5'-

triphosphate

Sigma-Aldrich 645702
98 atom % ¹³C,

98 atom % ¹⁵N
1 mg[5]

Adenosine 5'-

monophosphate

(U-¹³C₁₀, U-¹⁵N₅)

Cambridge

Isotope

Laboratories

CNLM-3802 95% 10 mg[6]

Adenosine

phosphoramidite

(U-¹³C₁₀, U-¹⁵N₅)

Cambridge

Isotope

Laboratories

CNLM-11613 95% 10 mg[7]

Adenosine Signaling Pathways
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Adenosine is a critical signaling nucleoside that exerts its effects through four G-protein

coupled receptors: A₁, A₂A, A₂B, and A₃.[8][9] The A₂A receptor signaling pathway is of

particular interest in many research areas, including immunology and oncology, due to its role

in modulating inflammation and immune responses.[8][10]

Adenosine A₂A Receptor Signaling Pathway
Activation of the A₂A receptor by adenosine initiates a signaling cascade that primarily involves

the Gs alpha subunit of the G-protein complex. This leads to the activation of adenylyl cyclase,

which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP).[8][10] The subsequent

increase in intracellular cAMP levels activates Protein Kinase A (PKA), which then

phosphorylates various downstream targets, including the transcription factor CREB (cAMP

response element-binding protein).[10] This pathway can influence a wide range of cellular

functions, from gene expression to immune cell activity.[8][10]
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Caption: Adenosine A₂A Receptor Signaling Pathway.

Experimental Protocols and Methodologies
¹³C-labeled adenosine is a versatile tool in various experimental settings. Below are detailed

methodologies for its application in key research techniques.

Quantification of Adenosine in Biological Samples using
LC-MS/MS
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Isotopically labeled adenosine, such as Adenosine-¹³C₁₀ or Adenosine-¹³C₅, serves as an ideal

internal standard for the accurate quantification of endogenous adenosine in biological

matrices like blood, plasma, or tissue extracts.[11][12]

Objective: To accurately measure the concentration of adenosine in a biological sample.

Materials:

¹³C-labeled Adenosine (e.g., Adenosine-¹³C₅ or Adenosine-¹³C₁₀,¹⁵N₅) as an internal standard

(IS).[11][12]

Biological sample (e.g., whole blood, plasma, tissue homogenate).

Acetonitrile (ACN), HPLC grade.

Ammonium acetate or formate, LC-MS grade.

Water, LC-MS grade.

Centrifuge tubes.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

Experimental Workflow:
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1. Sample Collection
(with stop solution to prevent metabolism)

2. Internal Standard Spiking
(add known amount of ¹³C-Adenosine)

3. Protein Precipitation
(e.g., with cold Acetonitrile)

4. Centrifugation
(pellet proteins)

5. Supernatant Transfer
(collect the extract)

6. LC Separation
(e.g., HILIC or Reverse Phase)

7. MS/MS Detection
(MRM mode for adenosine and IS)

8. Data Analysis
(quantify based on peak area ratio)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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